Cas no 62938-60-7 (2,5-Furandione, dihydro-3-(pentacontenyl)-)

• Product Name: 2,5-Furandione, dihydro-3-(pentacontenyl)-
• CAS No: 62938-60-7
• MF: C₅₄H₁₀₂O₃
• MW: 799.385898113251
• CID: 428527
• PubChem ID: 71381760
• Update Time: 2025-04-19

2,5-Furandione, dihydro-3-(pentacontenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, dihydro-3-(pentacontenyl)-
• 3-pentacont-1-enyloxolane-2,5-dione
• 3-(PENTACONT-1-EN-1-YL)OXOLANE-2,5-DIONE
• 62938-60-7
• DTXSID80804184

• Inchi： 1S/C54H102O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-52-51-53(55)57-54(52)56/h49-50,52H,2-48,51H2,1H3
• InChI Key： NVKVDABUKYLDGD-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C=CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 798.78336
• Monoisotopic Mass: 798.78289711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 57
• Rotatable Bond Count: 48
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 26
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37